Cas no 1040677-54-0 (2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide
• CAS No: 1040677-54-0
• MF: C₂₂H₁₈FN₅O₃
• MW: 419.408427715302
• CID: 5384358
• Update Time: 2025-05-19

2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(4-fluorophenyl)methyl]-2,4-dioxopteridin-1-yl]-N-(4-methylphenyl)acetamide
• 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide

• Inchi： 1S/C22H18FN5O3/c1-14-2-8-17(9-3-14)26-18(29)13-27-20-19(24-10-11-25-20)21(30)28(22(27)31)12-15-4-6-16(23)7-5-15/h2-11H,12-13H2,1H3,(H,26,29)
• InChI Key： LNORDOCTJHIVPJ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)C2C(=NC=CN=2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide

2-{3-[(4-Fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1040677-54-0, known as 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pteridine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a pteridine ring system with a substituted acetamide group and a fluorophenyl moiety, making it a unique candidate for various pharmacological applications.

Recent studies have highlighted the importance of pteridine derivatives in the development of novel therapeutic agents. The pteridine ring system is known for its ability to interact with various biological targets, including enzymes and receptors. In this compound, the presence of the fluorophenyl group introduces additional electronic and steric effects that enhance its binding affinity to specific targets. This makes it a promising candidate for drug design targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pteridine ring system through condensation reactions and subsequent functionalization to introduce the acetamide and fluorophenyl groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most intriguing aspects of this compound is its potential as an anticancer agent. Recent research has demonstrated that certain pteridine derivatives can inhibit key enzymes involved in cell proliferation and apoptosis. For instance, studies have shown that this compound exhibits significant activity against various cancer cell lines by modulating critical signaling pathways. Its ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further preclinical development.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating neurodegenerative diseases such as Alzheimer's disease. The fluorophenyl group in its structure contributes to its ability to cross the blood-brain barrier (BBB), enabling it to reach therapeutic concentrations in the brain. Preclinical studies have shown that it can inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's disease. This dual functionality underscores its versatility as a drug candidate.

The pharmacokinetic properties of 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide have also been extensively studied. Research indicates that it has favorable absorption and distribution characteristics due to its lipophilic nature imparted by the fluorophenyl and methylphenyl groups. Furthermore, its metabolic stability has been evaluated using in vitro assays with human liver microsomes, revealing moderate clearance rates that suggest potential suitability for oral administration.

From an environmental perspective, the compound's impact on ecosystems has been assessed through biodegradation studies. Results indicate that it undergoes rapid degradation under aerobic conditions due to its susceptibility to microbial action. This aligns with current green chemistry principles aimed at minimizing environmental footprint during drug development.

In conclusion, CAS No. 1040677-54-0, or 2-{3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,2,3,4-tetrahydropteridin-1-yl}-N-(4-methylphenyl)acetamide, represents a cutting-edge advancement in medicinal chemistry with multifaceted applications across oncology and neurology. Its unique structure enables diverse biological interactions while maintaining favorable pharmacokinetic profiles that support further exploration as a therapeutic agent.